N-(Isoquinolin-6-yl)-2,3-dihydro-1H-indole-2-carboxamide

• CAS No.: 920513-64-0
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol
• IUPAC Name: N-isoquinolin-6-yl-2,3-dihydro-1H-indole-2-carboxamide
• InChI: InChI=1S/C18H15N3O/c22-18(17-10-13-3-1-2-4-16(13)21-17)20-15-6-5-14-11-19-8-7-12(14)9-15/h1-9,11,17,21H,10H2,(H,20,22)
• InChI Key: MSXBQVQOLXMZAX-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=CC=CC=C21)C(=O)NC3=CC4=C(C=C3)C=NC=C4

Description

N-(Isoquinolin-6-yl)-2,3-dihydro-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C18H15N3O and its molecular weight is 289.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-aminoisoquinoline (25 mg, 0.17 mmol) in DMF (1.0 mL) was added indoline-2-carboxylic acid (30 mg, 0.17 mmol), HATU (70 mg, 0.19 mmol), diisopropylethylamine (35 μL, 0.19 mmol) and stirred overnight at 40° C. The reaction mixture was concentrated and purified by prep-HPLC to afford the titled compound (3.0 mg): 1H NMR (400 MHz, METHANOL-d4) δ ppm 3.18 (dd, J=16.11, 8.30 Hz, 1H) 3.56 (dd, J=16.20,10.54 Hz, 1H) 4.52 (dd, J=10.54, 8.40 Hz, 1H) 6.70-6.81 (m, 2H) 6.99-7.10 (m, 3H) 7.73 (d, J=6.05 Hz, 1H) 7.81 (dd, J=8.88, 2.05 Hz, 1H) 8.05 (d, J=8.98 Hz, 1H) 8.35 (d, J=5.86 Hz, 1H) 8.40 (d, J=1.95 Hz, 1H) 9.11 (s, 1H); LCMS: 290 (M+H).